Cas no 70050-55-4 (D-Ornithine, 2-(difluoromethyl)-, monohydrochloride)

• Product Name: D-Ornithine, 2-(difluoromethyl)-, monohydrochloride
• CAS No: 70050-55-4
• MF: C₆H₁₅ClF₂N₂O₃
• MW: 236.644707918167
• CID: 547778
• Update Time: 2023-08-03

D-Ornithine, 2-(difluoromethyl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Ornithine, 2-(difluoromethyl)-, monohydrochloride
• 348FJN4U97
• Eflornithine hydrochloride, (R)-
• Ornithine, 2-(difluoromethyl)-, monohydrochloride, (+)-

• Inchi： 1S/C6H12F2N2O2.ClH.H2O/c7-4(8)6(10,5(11)12)2-1-3-9;;/h4H,1-3,9-10H2,(H,11,12);1H;1H2/t6-;;/m0../s1
• InChI Key： FJPAMFNRCFEGSD-ILKKLZGPSA-N
• SMILES： Cl.FC([C@](C(=O)O)(CCCN)N)F.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Topological Polar Surface Area: 90.3